Cas no 11141-21-2 (Didymium oxide)

• Product Name: Didymium oxide
• CAS No: 11141-21-2
• MF: Nd₂O₆Pr₂
• MW: 666.291719436646
• CID: 118791
• PubChem ID: 44135820
• Update Time: 2025-10-28

Didymium oxide Chemical and Physical Properties

Names and Identifiers

• Didymium oxide
• DIDYMIUM OXIDE,HYDRATED
• Didymia
• Praseodymium-Neodymium Oxide
• DIDYMIUM OXIDE WAVELENGTH CALIBRATION STANDARD
• 11141-21-2
• oxo(oxoneodymiooxy)neodymium;oxo(oxopraseodymiooxy)praseodymium
• DIDYMIUM OXIDE HYDRATED

• Inchi： 1S/2Nd.6O.2Pr
• InChI Key： DMURXTAXEGMANB-UHFFFAOYSA-N
• SMILES： [Nd](=O)O[Nd]=O.[Pr](=O)O[Pr]=O

Computed Properties

• Exact Mass: 663.60263g/mol
• Monoisotopic Mass: 661.60026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 68.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.7Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Lanthanide organides Lanthanide oxides

Additional information on Didymium oxide

Introduction to Didymium Oxide (CAS No. 11141-21-2)

Didymium oxide, with the chemical formula CAS No. 11141-21-2, is a compound that has garnered significant attention in various scientific and industrial applications. This rare earth oxide is known for its unique optical properties, making it a valuable material in optics, ceramics, and specialized lighting. The compound's composition and characteristics have been the subject of extensive research, leading to numerous advancements in its utilization across different sectors.

The term Didymium oxide refers to an oxide derived from didymium, a mixture of rare earth elements primarily composed of neodymium and praseodymium. These elements contribute to the distinctive yellow and green hues that are characteristic of didymium oxide. The compound's ability to absorb certain wavelengths of light while transmitting others has made it indispensable in applications requiring precise color control and light filtering.

In recent years, the study of didymium oxide has been further propelled by its potential applications in advanced technologies. Researchers have been exploring its use in optical filters, where its ability to selectively absorb specific wavelengths can enhance the performance of lasers and other optical devices. Additionally, didymium oxide has shown promise in the development of ceramic materials, particularly those used in high-temperature environments where its stability and thermal properties are highly beneficial.

The compound's role in specialized lighting cannot be overstated. Didymium oxide is often added to incandescent and halogen lamps to produce a warm, yellowish light that is particularly useful in automotive headlights and stage lighting. This application leverages the compound's ability to modify the color spectrum of light, ensuring that the output is both visually appealing and functionally appropriate for the intended use.

Recent studies have also highlighted the potential of didymium oxide in pharmaceutical applications. Its unique chemical properties make it a candidate for use in drug delivery systems, where it can be employed to enhance the stability and bioavailability of active pharmaceutical ingredients. Furthermore, researchers are investigating its potential role in medical imaging, where its ability to interact with certain wavelengths of light could improve the clarity and resolution of diagnostic scans.

The industrial significance of didymium oxide extends beyond its optical and pharmaceutical applications. It is also used in the production of refractory materials, which are essential in industries that require high-temperature resistance, such as steel manufacturing and glass production. The compound's thermal stability ensures that these materials can withstand extreme conditions without degrading, making it a critical component in various industrial processes.

In addition to its industrial uses, didymium oxide has found a place in the realm of environmental science. Its ability to absorb harmful emissions has led to research into its potential use as a catalyst or additive in pollution control technologies. By facilitating the conversion of toxic gases into less harmful substances, didymium oxide could contribute significantly to reducing environmental pollution and improving air quality.

The future prospects for didymium oxide are promising, with ongoing research uncovering new possibilities for its application. As technology advances, the demand for materials with unique optical and thermal properties is likely to increase, further solidifying the importance of didymium oxide in both scientific research and industrial production.